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Didecyldimethylammonium chloride (DDAC) is a quaternary ammonium compound widely
utilized as a biocide in wood preservation. It is effective against a broad spectrum of wood-
degrading organisms, including fungi and insects. DDAC is frequently used in formulations
such as Alkaline Copper Quaternary (ACQ) and in combination with other biocides like
Disodium Octaborate Tetrahydrate (DOT) to enhance efficacy and penetration into the wood
matrix.[1][2][3]

As a wood preservative, DDAC's primary mechanism of action involves the disruption of cell
membranes of decay organisms, leading to the leakage of essential cell constituents.[4]
However, research also indicates that DDAC can act as a photosensitizer, which may
accelerate wood weathering through enhanced photodegradation, particularly delignification.[5]
This is a critical consideration for wood treated with DDAC that will be exposed to sunlight.

DDAC is applied to wood through various methods, including pressure treatment, immersion,
and dipping, to achieve adequate retention levels for protection in different service conditions.
[1][6] Its efficacy is dependent on the concentration, retention in the wood, and the specific
fungal or insect species being targeted. While effective against many decay fungi, some molds
have shown tolerance and the ability to degrade DDAC, which can reduce its long-term
performance in certain environments.[7][8]
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Quantitative Data Summary

The following tables summarize key quantitative data from research on the efficacy and

application of DDAC in wood preservation.

Table 1: Preservative Retention of ACQ-D (containing DDAC) in Poplar Wood

Treatment Method

Preservative
Concentration (wt.
%)

Preservative
Retention Before
Leaching ( kg/m 3)

Preservative
Retention After
Leaching ( kg/m 3)

Pressure Treatment 15 4.89 3.07
Immersion 1.5 3.85 3.11
Injection 15 3.78 3.16

Source: Adapted from wood research on ACQ-D leachability.[1]

Table 2: Efficacy of DDAC against Various Fungi in Laboratory Tests

Fungus Species

Test Method

DDAC
Concentration

Efficacy/Result

Stachybotrys
Wood block test 1.0% Controlled growth
chartarum
Aspergillus niger Wood block test 1.0% Not as effective
Cladosporium ]
o Wood block test 1.0% Not as effective

cladosporioides
Penicillium .

) Wood block test 1.0% Not as effective
brevicompactum
Postia placenta Agar plate study 20 ppm 47.5% growth
Brown rot fungi Agar plate study >300 ppm MIC value
White rot fungi Agar plate study 100 to >300 ppm MIC value
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Source: Adapted from studies on the efficacy of various fungicides.[9][10]

Table 3: Field Test Performance of Borate-Treated Wood with DDAC against Termites

Termite Attack
Rating

Wood Treatment Test Location Evaluation Period

) Two samples
2% Borate shell with

Japan 10 years moderately or
DDAC P y y

severely attacked

) No significant
2% Borate shell with

Hawaii 10 years difference from other
DDAC

borate treatments

Source: Adapted from field testing of wood preservatives against subterranean termites.[2][11]

Experimental Protocols
Protocol 1: Agar-Plate Test for Determining Minimum
Inhibitory Concentration (MIC)

This protocol is used to assess the fungitoxicity of DDAC by measuring its effect on the
mycelial growth of wood decay fungi on a nutrient agar medium.

1. Media Preparation: a. Prepare a suitable nutrient medium such as malt extract agar (MEA).
b. Autoclave the medium to sterilize it. c. Cool the agar to approximately 50°C. d. Add the
desired concentrations of DDAC (e.g., expressed as parts per million, ppm) to the molten agar
and mix thoroughly.[12] e. Pour the DDAC-amended agar into sterile Petri dishes and allow
them to solidify.

2. Inoculation: a. Obtain pure cultures of the test fungi (e.g., Trametes versicolor, Gloeophyllum
trabeum, Postia placenta). b. Cut a small plug of mycelium from the edge of an actively growing
culture. c. Place the mycelial plug in the center of the DDAC-amended agar plates.[12] d.
Prepare control plates with no DDAC.
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3. Incubation: a. Incubate the plates at a suitable temperature for fungal growth (e.g., 26°C) for
a period of 3 to 14 days.[12]

4. Data Collection and Analysis: a. Measure the diameter of the fungal colony at regular
intervals. b. The Minimum Inhibitory Concentration (MIC) is the lowest concentration of DDAC
that completely inhibits fungal growth.[12]

Protocol 2: Soil-Block Test for Evaluating Wood
Preservative Efficacy

This protocol determines the effectiveness of DDAC in preventing wood decay by fungi in a
controlled laboratory setting that simulates soil contact.

1. Wood Block Preparation: a. Prepare small blocks of a susceptible wood species (e.qg.,
Southern yellow pine, aspen) with dimensions such as 19 x 19 x 19 mm. b. Determine the initial
oven-dry weight of each block.

2. Preservative Treatment: a. Treat the wood blocks with different concentrations of DDAC
solution using a vacuum impregnation method to ensure complete penetration. b. After
treatment, allow the blocks to air-dry and then perform a final oven-drying to determine the
preservative retention.

3. Soil Jar Preparation: a. Place a layer of moist, sterile soil in culture bottles or jars. b. Place a
feeder strip of untreated wood on the soil surface. c. Inoculate the feeder strip with the desired
wood decay fungus. d. Allow the fungus to colonize the feeder strip.

4. Exposure: a. Once the feeder strip is fully colonized, place the DDAC-treated wood blocks
on the surface of the feeder strip. b. Incubate the jars at optimal conditions for fungal growth for
a specified period (e.g., 8-12 weeks).[13]

5. Evaluation: a. At the end of the incubation period, remove the wood blocks and carefully
clean off any surface mycelium. b. Determine the final oven-dry weight of the blocks. c.
Calculate the percentage of weight loss for each block. A lower weight loss indicates higher
efficacy of the preservative.

Protocol 3: Leaching Test
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This protocol is designed to assess the permanence of the DDAC preservative in the wood
when exposed to wetting.

1. Sample Preparation: a. Use wood samples treated with a known retention of DDAC, typically
cut to a specific size (e.g., 20 x 20 x 20 mm).[1]

2. Leaching Procedure: a. Immerse the treated wood samples in a specified volume of distilled
water. b. Periodically, replace the water with fresh distilled water over a set duration (e.g.,
several days or weeks). c. The leaching schedule and water replacement frequency can be
adapted from standardized methods.

3. Analysis: a. After the leaching period, oven-dry the wood samples. b. Determine the final
preservative retention in the wood through chemical analysis (e.g., HPLC).[6] c. The difference
between the initial and final retention indicates the amount of preservative leached from the
wood.

Visualizations

Preparation

Prepare Nutrient Agar Sterilize Agar mmg Add DDAC to Molten Agar Pour Plates
Inoculation Evaluation
Culture Test Fungi g Inoculate Plates with Fungal Plugs H»l Incubate Plates H Measure Fungal Growth ‘ﬁl Determine MIC

Click to download full resolution via product page

Caption: Workflow for the Agar-Plate Test to determine the Minimum Inhibitory Concentration
(MIC) of DDAC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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